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Compound of Interest

Compound Name: RLA-4842

Cat. No.: B12393140 Get Quote

Initial searches for the compound "RLA-4842" have not yielded any direct results in publicly

available scientific literature or clinical trial databases. This suggests that "RLA-4842" may be

an internal designation for a compound not yet disclosed in public research, a discontinued

project, or a potential typographical error.

In the absence of specific data on RLA-4842, this guide will explore related concepts and

compounds that share numerical similarities in their identifiers, which have been retrieved from

public databases. This information is provided for contextual understanding of research in

related areas but should not be interpreted as being directly applicable to "RLA-4842."

Exploration of Numerically Similar Clinical Trial
Identifiers
While no information exists for "RLA-4842," a search for clinical trials with similar numerical

identifiers reveals a range of therapeutic areas and interventions. It is crucial to note that these

are unrelated to any hypothetical compound "RLA-4842."

Table 1: Summary of Clinical Trials with Numerically Similar Identifiers
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Clinical Trial
Identifier

Intervention(s) Condition(s)
Status (as of latest
update)

NCT02064842[1]
TMC647055,

Ritonavir, TMC435
Healthy Volunteers Completed

NCT02584842[2] Rivaroxaban Varicose Veins Completed

NCT07264842[3]
Triple Antibiotic Paste,

Simvastatin
Dental Pulp Necrosis Not yet recruiting

NCT06548542[4]
Risankizumab, ABBV-

382, Lutikizumab
Crohn's Disease Recruiting

Potential Signaling Pathways in Cognitive Research
Although the mechanism of a hypothetical "RLA-4842" is unknown, research into cognitive

effects often involves the modulation of specific signaling pathways. The following sections

describe pathways investigated for their roles in cognition and neuronal function, which are

common targets in neuropharmacology.

The PI3K/AKT/mTOR Signaling Pathway
The PI3K/AKT/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival,

and has been implicated in age-related cognitive decline.[5] One study demonstrated that the

cardiovascular drug ranolazine may alleviate age-related cognitive decline by modulating

mitochondrial autophagy through this pathway in the hippocampus and medial prefrontal

cortex.[5]

Below is a conceptual diagram of the PI3K/AKT/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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